Cas no 194023-72-8 (Marbofloxacin N-oxide)

• Product Name: Marbofloxacin N-oxide
• CAS No: 194023-72-8
• MF: C₁₇H₁₉FN₄O₅
• MW: 378.354967355728
• CID: 4558017
• Update Time: 2025-10-28

Marbofloxacin N-oxide Chemical and Physical Properties

Names and Identifiers

• Marbofloxacin EP Impurity F
• Marbofloxacin N-oxide
• Marbofloxacin Impurity 6(Marbofloxacin EP Impurity F)
• Marbofloxacin Impurity F
• Marbofloxacin EP Impurity F/Marbofloxacin N-oxide/4-(6-carboxy-9-fluoro-3-methyl-7-oxo-2,3-dihydro-7H-[1,3,4]oxadiazino[6,5,4-ij]quinolin-10-yl)-1-methylpiperazine 1-oxide

• Inchi： 1S/C17H19FN4O5/c1-19-9-27-16-13-10(15(23)11(17(24)25)8-21(13)19)7-12(18)14(16)20-3-5-22(2,26)6-4-20/h7-8H,3-6,9H2,1-2H3,(H,24,25)
• InChI Key： KJIJNJIGYMMPSL-UHFFFAOYSA-N
• SMILES： N12C=C(C(O)=O)C(=O)C3=C1C(=C(N1CC[N+]([O-])(C)CC1)C(F)=C3)OCN2C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on Marbofloxacin N-oxide

Marbofloxacin N-Oxide: A Comprehensive Overview

Marbofloxacin N-Oxide, with the CAS number 194023-72-8, is a significant compound in the field of veterinary medicine and antimicrobial therapy. This compound is a derivative of marbofloxacin, a well-known fluoroquinolone antibiotic, and has gained attention for its unique properties and applications in treating bacterial infections in animals.

The fluoroquinolone class of antibiotics is renowned for its broad-spectrum activity against both gram-positive and gram-negative bacteria. Marbofloxacin N-Oxide specifically has been studied for its enhanced pharmacokinetic properties, making it particularly effective in veterinary settings. Recent research has highlighted its ability to penetrate tissues effectively, ensuring sustained therapeutic concentrations that are critical for combating resistant bacterial strains.

One of the key advancements in the study of Marbofloxacin N-Oxide involves its mechanism of action. Unlike traditional fluoroquinolones that primarily target DNA gyrase, this compound has shown a broader range of activity, including inhibition of topoisomerase IV. This dual targeting mechanism not only enhances its efficacy but also reduces the likelihood of bacterial resistance development, a pressing concern in modern medicine.

Recent clinical trials have demonstrated the efficacy of Marbofloxacin N-Oxide in treating infections in livestock, particularly in poultry and swine. Its rapid absorption and long elimination half-life make it an ideal choice for prophylactic use in large-scale farming operations. Moreover, studies have shown that it exhibits minimal adverse effects on beneficial gut microbiota, which is crucial for maintaining animal health and productivity.

The synthesis and structural characterization of Marbofloxacin N-Oxide have been extensively explored in recent years. Researchers have employed advanced spectroscopic techniques to elucidate its molecular structure, confirming the presence of the N-oxide functional group, which plays a pivotal role in its pharmacodynamic properties. This structural insight has paved the way for further modifications aimed at optimizing its therapeutic profile.

In terms of regulatory aspects, Marbofloxacin N-Oxide has been approved by several international veterinary drug regulatory bodies for use in specific animal species. Its approval underscores the rigorous testing it has undergone to ensure safety and efficacy. However, ongoing research continues to explore its potential applications in human medicine, particularly in cases where conventional antibiotics have failed due to resistance.

The environmental impact of Marbofloxacin N-Oxide is another area of active research. Studies are being conducted to assess its biodegradability and potential accumulation in ecosystems. Preliminary findings suggest that it undergoes rapid degradation under environmental conditions, reducing the risk of bioaccumulation and ecological disruption.

In conclusion, Marbofloxacin N-Oxide (CAS No: 194023-72-8) represents a promising advancement in veterinary antimicrobial therapy. Its unique pharmacokinetic properties, broad-spectrum activity, and favorable safety profile make it a valuable tool in combating bacterial infections in animals. As research continues to uncover new insights into its mechanisms and applications, Marbofloxacin N-Oxide is poised to play an increasingly important role in both veterinary and potentially human medicine.